Cas no 222180-26-9 (2-Thiophenecarboxylicacid, 5-(4-formylphenyl)-)

2-Thiophenecarboxylic acid, 5-(4-formylphenyl)-, is a versatile heterocyclic compound featuring both a thiophene ring and a formylphenyl substituent. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of the carboxylic acid and aldehyde functional groups allows for further derivatization, enabling applications in cross-coupling reactions, condensation processes, and polymer chemistry. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while its stability under standard conditions facilitates handling and storage. This compound is particularly useful in constructing complex molecular frameworks with tailored electronic or steric properties.

2-Thiophenecarboxylicacid, 5-(4-formylphenyl)- structure

222180-26-9 structure

Product Name:2-Thiophenecarboxylicacid, 5-(4-formylphenyl)-

CAS No:222180-26-9

MF:C₁₂H₈O₃S

MW:232.255122184753

CID:244341

PubChem ID:53423231

Update Time:2025-06-08

2-Thiophenecarboxylicacid, 5-(4-formylphenyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxylicacid, 5-(4-formylphenyl)-
- 2-(4-FORMYLPHENYL)THIOPHENE-3-CARBOXYLIC ACID
- 2-(2-METHYL-BENZYLOXYMETHYL)-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- 4-(5-Carboxythiophen-2-yl)benzaldehyde
- 4-(5-Methoxycarbonylthiophen-2-yl)benzaldehyde
- 222180-26-9
- Inchi： 1S/C12H8O3S/c13-7-8-1-3-9(4-2-8)11-10(12(14)15)5-6-16-11/h1-7H,(H,14,15)
- InChI Key： GVSUIQXCAWOCOM-UHFFFAOYSA-N
- SMILES： S1C=CC(C(=O)O)=C1C1C=CC(C=O)=CC=1

Computed Properties

Exact Mass: 232.01900
Monoisotopic Mass: 232.019
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 82.6A^2
XLogP3: 2.3

Experimental Properties

PSA: 82.61000
LogP: 2.92580

2-Thiophenecarboxylicacid, 5-(4-formylphenyl)- Pricemore >>

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